Cas no 79828-48-1 (benzene-1,2,3,4,5,6-hexayl hexabenzoate)
79828-48-1 structure
Product Name:benzene-1,2,3,4,5,6-hexayl hexabenzoate
CAS No:79828-48-1
MF:C48H30O12
MW:798.744614124298
CID:984903
PubChem ID:315986
Update Time:2025-04-20
benzene-1,2,3,4,5,6-hexayl hexabenzoate Chemical and Physical Properties
Names and Identifiers
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- benzene-1,2,3,4,5,6-hexayl hexabenzoate
- (2,3,4,5,6-pentabenzoyloxyphenyl) benzoate
- 79828-48-1
- NSC-243154
- SCHEMBL5551848
- NSC243154
- Benzene-1,2,3,4,5,6-hexaylhexabenzoate
- DTXSID00311421
-
- Inchi: 1S/C48H30O12/c49-43(31-19-7-1-8-20-31)55-37-38(56-44(50)32-21-9-2-10-22-32)40(58-46(52)34-25-13-4-14-26-34)42(60-48(54)36-29-17-6-18-30-36)41(59-47(53)35-27-15-5-16-28-35)39(37)57-45(51)33-23-11-3-12-24-33/h1-30H
- InChI Key: UXJJQFIFQWHMPS-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C1C(=C(C(=C(C=1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 798.17372639g/mol
- Monoisotopic Mass: 798.17372639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 60
- Rotatable Bond Count: 18
- Complexity: 1150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 158Ų
benzene-1,2,3,4,5,6-hexayl hexabenzoate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
79828-48-1 (benzene-1,2,3,4,5,6-hexayl hexabenzoate) Related Products
- 2150-38-1(Methyl 3,4-dimethoxybenzoate)
- 744-45-6(Diphenyl isophthalate)
- 1916-07-0(Methyl 3,4,5-trimethoxybenzoate)
- 10543-12-1(4-(Acetyloxy)-3-methoxybenzoic Acid)
- 93-99-2(Phenyl benzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 6702-50-7(Methyl isovanillate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 17696-62-7(Phenyl 4-hydroxybenzoate)
- 3943-74-6(Methyl vanillate)
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